Cas no 83803-94-5 (2-(2-Naphthoyl)-1-(o-toluoyl)hydrazine)

• Product Name: 2-(2-Naphthoyl)-1-(o-toluoyl)hydrazine
• CAS No: 83803-94-5
• MF: C₁₉H₁₆N₂O₂
• MW: 304.342544555664
• CID: 90855
• PubChem ID: 96760
• Update Time: 2025-04-18

2-(2-Naphthoyl)-1-(o-toluoyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Naphthoyl)-1-(o-toluoyl)hydrazine
• Naphthoylotoluoylhydrazine
• N'-(2-methylbenzoyl)naphthalene-2-carbohydrazide
• 2-(1-NAPHTHYL)-5-PHENYLOXAZOLE FOR LIQUID SCINTILLATION SPECTROMETRY
• n'-(2-methylbenzoyl)-2-naphthohydrazide
• DTXSID80232680
• EINECS 280-915-1
• AKOS003238740
• NSC 88892
• BIM-0017658.P001
• NSC-88892
• 83803-94-5
• NSC88892
• CBMicro_017697
• CCG-6313
• NS00038304
• 2'-(2-Methylbenzoyl)-2-naphthohydrazide

• MDL： MFCD00209665
• Inchi： 1S/C19H16N2O2/c1-13-6-2-5-9-17(13)19(23)21-20-18(22)16-11-10-14-7-3-4-8-15(14)12-16/h2-12H,1H3,(H,20,22)(H,21,23)
• InChI Key： PLZLECZNFLCRPC-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C=CC=CC2=C1)NNC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 304.12100
• Monoisotopic Mass: 304.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 4
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• Color/Form: Light yellow transparent liquid
• Density: 1.225
• Boiling Point: 587.6°C at 760 mmHg
• Flash Point: 223.8°C
• Refractive Index: 1.654
• PSA: 58.20000
• LogP: 4.00480
• Sensitiveness: Hygroscopic
• Solubility: Not determined

2-(2-Naphthoyl)-1-(o-toluoyl)hydrazine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Risk Phrases：R36/37/38